Efficient azobenzene co-sensitizer for wide spectral absorption of dye-sensitized solar cells†

RSC Advances Pub Date: 2018-02-07 DOI: 10.1039/C7RA12229B

Abstract

Two azobenzene dyes, [Cu(azobenzene-4,4′-dicarboxylate) diethylenediamine]n (ADD), [Cd(4,4′-diazenediyldibenzoato)(H2O)]n (DDB), have been designed, synthesized, and characterized as efficient co-sensitizers for dye-sensitized solar cells (DSSC). The optical, charge-transfer, electrochemical and photovoltaic properties of ADD and DDB are investigated by UV-visible spectroscopy, transient surface photovoltage measurement, cyclic voltammetry, and photocurrent–photovoltage measurement. The combination of ADD and DDB in DSSC leads to a wide spectral absorption over the whole visible range (350–700 nm). DSSC with ADD and DDB exhibits a short-circuit photocurrent density as high as 16.96 mA cm−2, open-circuit photovoltage of 0.73 V, a fill factor of 0.57, and overall light conversion efficiency of 7.1% under standard global AM1.5 solar irradiation conditions.

Graphical abstract: Efficient azobenzene co-sensitizer for wide spectral absorption of dye-sensitized solar cells
Efficient azobenzene co-sensitizer for wide spectral absorption of dye-sensitized solar cells†
Recommended Literature
RSC Advances
Journal Name：RSC Advances
Research Products